Cas no 143321-74-8 (1H-Indole-5-methanesulfonamide,N-methyl-3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-)

1H-Indole-5-methanesulfonamide,N-methyl-3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]- structure
143321-74-8 structure
Product Name:1H-Indole-5-methanesulfonamide,N-methyl-3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-
CAS No:143321-74-8
MF:C16H23N3O2S
MW:321.437722444534
CID:147368
PubChem ID:132552
Update Time:2025-04-19

1H-Indole-5-methanesulfonamide,N-methyl-3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-methanesulfonamide,N-methyl-3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-
    • 1H-Indole-5-methanesulfonamide,N-methyl-3-[(1-methyl-2-pyrrolidinyl)methyl]-, (R)-
    • CP 122288
    • GTPL110
    • CP122288
    • N-Methyl-1-{3-[(1-methylpyrrolidin-2-yl)methyl]-1H-indol-5-yl}methanesulfonamide
    • BDBM50473521
    • Q20707282
    • CP-122288
    • N-Methyl-3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-methanesulfonamide
    • DTXSID00931820
    • 1H-Indole-5-methanesulfonamide, N-methyl-3-[(1-methyl-2-pyrrolidinyl)methyl]-, (R)-
    • N-methyl-1-[3-[[(2R)-1-methylpyrrolidin-2-yl]methyl]-1H-indol-5-yl]methanesulfonamide
    • CP-122,288
    • CS-0025264
    • AKOS040748165
    • (R)-N-Methyl-[3-(1-methyl-2-pyrrolidinylmethyl)-1H-indol-5-yl]methanesulfonamide
    • N-METHYL-1-(3-(((2R)-1-METHYLPYRROLIDIN-2-YL)METHYL)-1H-INDOL-5-YL)METHANESULFONAMIDE
    • (R)-5-(Methylaminosulfonylmethyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole
    • UNII-59E9WCT6EM
    • PDSP1_000547
    • 1H-Indole-5-methanesulfonamide, N-methyl-3-((1-methyl-2-pyrrolidinyl)methyl)-, (R)-
    • PDSP2_000545
    • 59E9WCT6EM
    • CHEMBL159332
    • 1h-indole-5-methanesulfonamide, n-methyl-3-[[(2r)-1-methyl-2-pyrrolidinyl]methyl]-
    • 143321-74-8
    • HY-105192
    • SCHEMBL7103413
    • BWQZTHPHLITOOZ-CQSZACIVSA-N
    • DA-52092
    • Inchi: 1S/C16H23N3O2S/c1-17-22(20,21)11-12-5-6-16-15(8-12)13(10-18-16)9-14-4-3-7-19(14)2/h5-6,8,10,14,17-18H,3-4,7,9,11H2,1-2H3/t14-/m1/s1
    • InChI Key: BWQZTHPHLITOOZ-CQSZACIVSA-N
    • SMILES: S(CC1C=CC2=C(C=1)C(=CN2)C[C@H]1CCCN1C)(NC)(=O)=O

Computed Properties

  • Exact Mass: 321.15129
  • Monoisotopic Mass: 321.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • Color/Form: Solid powder
  • PSA: 65.2

1H-Indole-5-methanesulfonamide,N-methyl-3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]- Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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